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Compound of Interest

Compound Name: Myoview

Cat. No.: B1234515

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the administration and dosage of
Myoview™ (Technetium Tc99m Tetrofosmin) for myocardial perfusion imaging in rodent
models. The following protocols and data are intended as a starting point and may require
optimization for specific research objectives and imaging systems.

Introduction to Myoview in Preclinical Research

Myoview™ is a technetium-99m (°°™Tc)-labeled radiopharmaceutical used for myocardial
perfusion imaging (MPI).[1] In preclinical research, it is a valuable tool for the non-invasive
assessment of cardiac physiology and pathology in rodent models of cardiovascular disease.
Myoview allows for the visualization of myocardial blood flow, the identification of ischemic or
infarcted tissue, and the evaluation of cardiac function.

Mechanism of Cellular Uptake

Technetium-99m tetrofosmin is a lipophilic, cationic complex that, after intravenous injection,
diffuses passively across the myocardial cell membrane. Its retention within the myocytes is an
active process dependent on intact mitochondrial function, making it an excellent marker for
viable heart tissue. The uptake is proportional to myocardial blood flow.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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